KCNH2
Target Description
KCNH2 (potassium voltage-gated channel subfamily H member 2) is a gene that encodes the alpha subunit of the human Ether-à-go-go-Related Gene (hERG) potassium channel, also known as Kv11.1. This voltage-gated potassium channel is critically involved in cardiac repolarization, specifically contributing to the rapid component of the delayed rectifier potassium current (IKr). Mutations in KCNH2 are a primary cause of congenital Long QT Syndrome type 2 (LQTS2), a disorder predisposing individuals to life-threatening ventricular arrhythmias.
Related Compounds
黄夹苷乙
Thevetin B
CAS: 27127-79-3
苯甲酰乌头原碱
14-Benzoylaconine
CAS: 466-24-0
3-乙酰乌头碱
3-Acetylaconitine
CAS: 77181-26-1
3-Acetyl-Strophanthidin
3-Acetyl-Strophanthidin
CAS: 60-38-8
别隐品碱
Allocryptopine
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苯甲酰次乌头原碱
Benzoylhypaconine
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波尔定碱
Boldine
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长春质碱
Catharanthine
CAS: 2468-21-5
展花乌头宁
Chasmanine
CAS: 5066-78-4
金鸡纳啶
Cinchonidine
CAS: 485-71-2
辛可宁
Cinchonine
CAS: 118-10-5
山豆根碱(蝙蝠葛碱)
Dauricine
CAS: 524-17-4
蝙蝠葛苏林碱
Daurisoline
CAS: 70553-76-3
去氢吴茱萸碱
Dehydroevodiamine
CAS: 67909-49-3
光翠雀碱
Denudatine
CAS: 26166-37-0
地高辛
Digoxin
CAS: 20830-75-5
乙酰蝙蝠葛苏林碱
Di-O-acetyldaurisoline
CAS: 132139-17-4
黄草乌碱丙
Foresaconitine
CAS: 73870-35-6
葶苈苷
Helveticoside
CAS: 630-64-8
次乌头碱
Hypaconitine
CAS: 6900-87-4
印乌头碱
Indaconitine
CAS: 4491-19-4
异粉防己碱
Isotetrandrine
CAS: 477-57-6
毛花苷C
Lanatoside C
CAS: 17575-22-3
氢溴酸高乌甲素
Lappaconitine hydrobromide
CAS: 97792-45-5
木兰花碱盐酸盐
Magnoflorine chloride
CAS: 6681-18-1
中乌头碱
Mesaconitine
CAS: 2752-64-9
甲基麦冬黄烷酮A
Methylophiopogonanone A
CAS: 74805-92-8
柚皮素
Naringenin
CAS: 480-41-1
荷花碱; 甲基莲心碱
Neferine
CAS: 2292-16-2
N-去甲荷叶碱
N-nornuciferine
CAS: 4846-19-9
三七皂苷R2
Notoginsenoside R2
CAS: 80418-25-3
麦冬黄烷酮A
Ophiopogonanone A
CAS: 75239-63-3
长梗冬青苷
Pedunculoside
CAS: 42719-32-4
虎杖苷
Polydatin
CAS: 27208-80-6
原花青素A2
Procyanidin A2
CAS: 41743-41-3
冉乌头碱
Ranaconitine
CAS: 1360-76-5
地黄苷D
Rehmannioside D
CAS: 81720-08-3
丹参素钠
Sodium Danshensu
CAS: 67920-52-9
硫酸鹰爪豆碱
Sparteine sulfate
CAS: 299-39-8
芬氏唐松草碱
Thalidezine
CAS: 18251-36-0
曲克芦丁
Troxerutin
CAS: 7085-55-4
王不留行黄酮苷
Vaccarin
CAS: 53452-16-7
长春胺
Vincamine
CAS: 1617-90-9
闹羊花毒素V
Rhodojaponin V
CAS: 37720-86-8
异紫堇定碱
Isocorydine
CAS: 475-67-2
小檗碱
Berberine
CAS: 2086-83-1
黄杨碱
Cyclovirobuxine D
CAS: 860-79-7
高乌甲素
Lappaconitine
CAS: 32854-75-4
莫诺苷
Morroniside
CAS: 25406-64-8
人参二醇
Panaxadiol
CAS: 19666-76-3
原花青素B1
Procyanidin B1
CAS: 20315-25-7
原儿茶醛
Protocatechualdehyde
CAS: 139-85-5
拟人参皂苷RT5
Pseudoginsenoside RT5
CAS: 98474-78-3
葛根素
Puerarin
CAS: 3681-99-0
丹酚酸A
Salvianolic acid A
CAS: 96574-01-5
汉防己甲素
Tetrandrine
CAS: 518-34-3
塔拉乌头胺
Talatisamine
CAS: 20501-56-8
三七皂苷Fc
Notoginsenoside Fc
CAS: 88122-52-5
木犀草苷
Luteoloside
CAS: 5373-11-5
二氢奎尼丁
Hydroquinidine
CAS: 1435-55-8
伪异沙蟾毒精
Pseudobufarenogin
CAS: 17008-69-4
Conquinamine
Conquinamine
CAS: 464-86-8
(-)-Corlumine
(-)-Corlumine
CAS: 79082-64-7
Neolinine
Neolinine
CAS: 112515-37-4
Norglaucine hydrochloride
Norglaucine hydrochloride
CAS: 39945-41-0
10-Hydroxyneoline
10-Hydroxyneoline
CAS: 132362-42-6
甲基麦冬黄酮B
Methylophiopogonone B
CAS: 74805-89-3
氧化前胡素乙醇醚
Oxypeucedanin hydrate-3”-ethyl ether
CAS: 55481-87-3
Nardoaristolone B
Nardoaristolone B
CAS: 1422517-82-5
Carmichasine B
Carmichasine B
CAS: 2245700-60-9
Aconicarchamine B
Aconicarchamine B
CAS: 1275535-67-5
Aljesaconitine B
Aljesaconitine B
CAS: 101247-24-9
南天竹啡碱
Nantenine
CAS: 2565-01-7
尖刺碱
Oxyacanthine
CAS: 548-40-3
盐酸尖刺碱
Oxyacanthine hydrochloride
CAS: 15352-74-6
关附庚素
Guan-fu base G
CAS: 78969-72-9
Lupanine
Lupanine
CAS: 550-90-3
16-表伏康树卡平碱
16-Epivoacarpine
CAS: 114027-38-2
Crotananine
Crotananine
CAS: 71295-28-8
N,N'-二甲基蝙蝠葛苏林碱碘化物
N,N'-dimethyldaurisoline iodide
CAS: 1422186-34-2
鹰爪豆碱
Sparteine
CAS: 492-08-0
四氢药根碱
Corypalmine
CAS: 27313-86-6
番木瓜碱
Carpaine
CAS: 3463-92-1
奎尼丁
Quinidine
CAS: 56-54-2
蟾蜍它里定
Bufotalidin
CAS: 465-90-7
华蟾毒精醇
Cinobufaginol
CAS: 6691-83-4
19-氧代华蟾毒精
19-Oxocinobufagin
CAS: 24512-59-2
九里香素
Mexoticin
CAS: 18196-00-4
北乌碱
10-Hydroxy mesaconitine
CAS: 76918-93-9
菱叶野决明碱
Rhombifoline
CAS: 529-78-2
盐酸四氢黄连碱
Stylopine hydrochloride
CAS: 96087-21-7
N-甲酰金雀花碱
N-Formylcytisine
CAS: 53007-06-0
蝙蝠葛新林碱
Guattegaumerine
CAS: 21446-35-5
新苦参醇
Neokurarinol
CAS: 52483-00-8
关附甲素
Acehytisine
CAS: 1394-48-5
硝苯地平EP杂质B
Nifedipine impurity B
CAS: 50428-14-3
慈溪麦冬皂苷A
Ophiogenin 3-O-α-L-rhamnopyranosyl(1→2)[β-D-xylopyranosyl(1→3)]-β-D-glucopyranoside
CAS: 288143-27-1
沙蟾毒精-3-辛二酸半酯
Arenobufagin 3-hemisuberate
CAS: 30219-16-0
格兰地新
Groenlandicine
CAS: 38691-95-1
瑞枯灵（牛心果碱）
(+)-Reticuline
CAS: 485-19-8
莲心碱高氯酸盐
Liensinine Diperchlorate
CAS: 5088-90-4
新乌头原碱
Mesaconine
CAS: 6792-09-2
毛钩藤碱
Hirsutine
CAS: 7729-23-9
惹斯蟾蜍精
Resibufagin
CAS: 20987-24-0
酒石酸长春质碱
Catharanthine Tartrate
CAS: 4168-17-6
硫酸长春质碱
Catharanthine Sulfate
CAS: 70674-90-7
莲心季铵碱
Lotusine
CAS: 6871-67-6
二氢小檗碱
Dihydroberberine
CAS: 483-15-8
Stylopine
Stylopine
CAS: 84-39-9
N-Methylcoclaurine
N-Methylcoclaurine
CAS: 5096-70-8
O-去甲基荷叶碱
O-Nornuciferine
CAS: 3153-55-7
Rauvotetraphylline A
Rauvotetraphylline A
CAS: 1422506-49-7
Sarpagine
Sarpagine
CAS: 482-68-8
Rauvotetraphylline E
Rauvotetraphylline E
CAS: 1422506-53-3
Neritaloside
Neritaloside
CAS: 465-13-4
Scillascillin
Scillascillin
CAS: 52706-07-7
Xanthoplanine
Xanthoplanine
CAS: 6872-88-4
Oblongine
Oblongine
CAS: 60008-01-7
Coclaurine
Coclaurine
CAS: 486-39-5
Epistephamiersine
Epistephamiersine
CAS: 52389-15-8
Rauvoyunine B
Rauvoyunine B
CAS: 1414883-82-1
Tombozine
Tombozine
CAS: 604-99-9
Rauvoyunine C
Rauvoyunine C
CAS: 1211543-01-9
Serpentine
Serpentine
CAS: 18786-24-8
崖椒碱
γ-Fagarine
CAS: 524-15-2
Spiradine F
Spiradine F
CAS: 21040-64-2
异崖椒碱
γ-Isofagarine
CAS: 569-02-8
单宁酸
Tannic acid
CAS: 1401-55-4
奎宁
Quinine
CAS: 130-95-0
地高辛配基
Digoxigenin
CAS: 1672-46-4
贝母辛-3-O-β-D-葡萄糖苷
Peimisine 3-O-β-D-glucopyranoside
CAS: 1407161-78-7
2'-O-乙酰黄夹苷甲
2'-O-Acetylthevetin A
CAS: 1356494-03-5
α-黄夹苷乙
α-Thevetin B
CAS: 144300-21-0
介藜芦酮
Jervinone
CAS: 469-60-3
高血糖症
Hyperglycemia
心力衰竭
Heart Failure
心血管疾病
Cardiovascular disease
肺动脉高压
Pulmonary hypertension
心律失常
Arrhythmia
结肠癌
Colon cancer
心血管保护
Cardiovascular protection
抗心律失常
Antiarrhythmic
心肌缺血
Myocardial ischemia
血管保护
Vascular protection
脑血管扩张
Cerebral vasodilation
心肌缺血再灌注损伤
Myocardial ischemia-reperfusion injury
非小细胞肺癌
Non-small cell lung cancer
心肌梗死
Myocardial infarction
胰腺癌
Pancreatic cancer
肝细胞癌
Hepatocellular Carcinoma
洋地黄中毒
Digitalis Intoxication